Cas no 1158100-40-3 (2-(2-Bromophenyl)ethene-1-sulfonyl chloride)

• Product Name: 2-(2-Bromophenyl)ethene-1-sulfonyl chloride
• CAS No: 1158100-40-3
• MF: C₈H₆BrClO₂S
• MW: 281.554039478302
• CID: 5073555
• Update Time: 2025-06-24

2-(2-Bromophenyl)ethene-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-(2-bromophenyl)ethene-1-sulfonyl chloride
• (E)-2-(2-bromophenyl)ethenesulfonyl chloride
• 2-(2-Bromophenyl)ethene-1-sulfonyl chloride

• Inchi： 1S/C8H6BrClO2S/c9-8-4-2-1-3-7(8)5-6-13(10,11)12/h1-6H/b6-5+
• InChI Key： NUGLZZVAFCEKFJ-AATRIKPKSA-N
• SMILES： BrC1C=CC=CC=1/C=C/S(=O)(=O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 281
• XLogP3: 3.1
• Topological Polar Surface Area: 42.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Styrenes

Additional information on 2-(2-Bromophenyl)ethene-1-sulfonyl chloride

Introduction to 2-(2-Bromophenyl)ethene-1-sulfonyl chloride (CAS No. 1158100-40-3)

2-(2-Bromophenyl)ethene-1-sulfonyl chloride, identified by the Chemical Abstracts Service Number (CAS No.) 1158100-40-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the class of sulfonyl chlorides, which are widely recognized for their utility as intermediates in the synthesis of various biologically active molecules. The presence of a brominated phenyl ring and an ethene sulfonyl chloride moiety makes this compound particularly interesting for its potential applications in medicinal chemistry and material science.

The structural features of 2-(2-Bromophenyl)ethene-1-sulfonyl chloride contribute to its reactivity and versatility. The bromine atom on the phenyl ring provides a handle for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are essential for constructing complex molecular architectures. Additionally, the sulfonyl chloride group is a powerful electrophile, enabling the formation of amide, urea, and thiourea derivatives through nucleophilic substitution reactions. These properties make it a valuable building block in the synthesis of pharmaceuticals, agrochemicals, and specialty chemicals.

In recent years, there has been growing interest in the development of novel sulfonamide-based drugs due to their broad spectrum of biological activities. 2-(2-Bromophenyl)ethene-1-sulfonyl chloride serves as an effective precursor for synthesizing sulfonamides, which are known for their antimicrobial, anti-inflammatory, and anticancer properties. For instance, researchers have utilized this compound to develop sulfonamides with enhanced binding affinity to target proteins, leading to improved therapeutic efficacy. The bromine substituent also allows for further modifications, such as halogen exchange reactions, which can be leveraged to generate diverse chemical libraries for drug discovery.

Moreover, the ethene backbone of 2-(2-Bromophenyl)ethene-1-sulfonyl chloride offers opportunities for exploring conformational flexibility in drug molecules. This feature can be exploited to design compounds with optimized pharmacokinetic profiles, including improved solubility and bioavailability. Recent studies have demonstrated that sulfonyl chloride derivatives with aromatic substituents exhibit favorable interactions with biological targets, making them promising candidates for further development.

The synthesis of 2-(2-Bromophenyl)ethene-1-sulfonyl chloride typically involves the chlorosulfonation of 2-bromoethylbenzene followed by reaction with thionyl chloride. This approach ensures high yield and purity, making it a reliable starting material for downstream applications. Advanced synthetic methodologies, such as flow chemistry and microwave-assisted reactions, have also been employed to enhance the efficiency of its preparation.

In the realm of material science, 2-(2-Bromophenyl)ethene-1-sulfonyl chloride has been investigated for its potential use in polymer modification and functional material development. The sulfonyl chloride group can react with hydroxyl or amine functionalities in polymers to introduce sulfonamide linkages, which can impart unique properties such as water solubility or enhanced thermal stability. These modifications are particularly relevant in the design of biodegradable polymers and smart materials.

Recent research has also highlighted the role of 2-(2-Bromophenyl)ethene-1-sulfonyl chloride in catalysis. For example, it has been used as a ligand precursor in transition metal-catalyzed reactions, where its ability to coordinate with metals facilitates various transformations. This application underscores its importance not only as a synthetic intermediate but also as a tool in catalytic systems.

The pharmaceutical industry has taken notice of the potential of 2-(2-Bromophenyl)ethene-1-sulfonyl chloride due to its versatility in drug development. Its incorporation into lead compounds has led to several promising candidates that are currently undergoing preclinical evaluation. The ability to modify both the phenyl ring and the sulfonyl chloride group allows chemists to fine-tune physicochemical properties and biological activity simultaneously.

In conclusion, 2-(2-Bromophenyl)ethene-1-sulfonyl chloride (CAS No. 1158100-40-3) is a multifaceted compound with significant implications in pharmaceutical research and industrial applications. Its unique structural features enable diverse chemical transformations, making it an indispensable tool for synthetic chemists. As research continues to uncover new methodologies and applications, this compound is poised to play an even greater role in advancing scientific discovery.